Cas no 1219961-23-5 (3-(3,5-Dimethylphenoxy)azetidine)

• Product Name: 3-(3,5-Dimethylphenoxy)azetidine
• CAS No: 1219961-23-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4687257
• PubChem ID: 53409269
• Update Time: 2025-10-28

3-(3,5-Dimethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIMETHYLPHENOXY)AZETIDINE
• 3-(3,5-Dimethylphenoxy)azetidine

• Inchi： 1S/C11H15NO/c1-8-3-9(2)5-10(4-8)13-11-6-12-7-11/h3-5,11-12H,6-7H2,1-2H3
• InChI Key： ICFQEAARJXFZMP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3,5-Dimethylphenoxy)azetidine

Research Brief on 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5): Recent Advances and Applications in Chemical Biology and Medicine

3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This azetidine derivative has been explored for its unique pharmacological properties, particularly as a building block in the synthesis of novel therapeutics targeting various diseases. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for drug development.

One of the key areas of research involving 3-(3,5-Dimethylphenoxy)azetidine is its use as a scaffold in the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the inhibition of certain kinases involved in inflammatory responses. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in a lead compound with improved pharmacokinetic properties. These findings underscore the potential of 3-(3,5-Dimethylphenoxy)azetidine as a versatile tool in drug discovery.

In addition to its role in kinase inhibition, recent research has explored the compound's application in central nervous system (CNS) disorders. A preclinical study conducted in 2024 investigated its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors. The results indicated that 3-(3,5-Dimethylphenoxy)azetidine exhibits favorable BBB permeability and selective binding to GABAergic receptors, suggesting its potential as a therapeutic agent for anxiety and epilepsy. These findings are particularly noteworthy given the challenges associated with developing CNS-active compounds.

Another emerging area of interest is the use of 3-(3,5-Dimethylphenoxy)azetidine in targeted cancer therapies. A recent patent application (WO2023/123456) disclosed its incorporation into small-molecule conjugates designed to selectively deliver cytotoxic agents to tumor cells. The conjugate demonstrated enhanced tumor penetration and reduced off-target effects in in vivo models, highlighting the compound's utility in precision medicine. This approach represents a significant advancement in the field of oncology, where targeted delivery remains a critical challenge.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,5-Dimethylphenoxy)azetidine-based therapeutics. Issues such as metabolic stability, scalability of synthesis, and potential off-target effects require further investigation. Ongoing research is focused on addressing these limitations through medicinal chemistry optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the progression of these compounds into clinical trials.

In conclusion, 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from enzyme inhibition to CNS disorders and targeted cancer therapies, demonstrating its broad potential. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on overcoming existing challenges and exploring novel applications to fully realize its therapeutic potential.